(3E)-3-(Ethylimino)-7-methoxy-1-oxo-1lambda~5~,2,4-benzotriazin-4(3H)-ol

• CAS No.: 921933-49-5
• Molecular Formula: C10H12N4O3
• Molecular Weight: 236.23 g/mol
• IUPAC Name: N-ethyl-7-methoxy-1,4-dioxido-1,2,4-benzotriazine-1,4-diium-3-amine
• InChI: InChI=1S/C10H12N4O3/c1-3-11-10-12-14(16)9-6-7(17-2)4-5-8(9)13(10)15/h4-6H,3H2,1-2H3,(H,11,12)
• InChI Key: KXSIRLPQEYPYCE-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=[N+](C2=C(C=C(C=C2)OC)[N+](=N1)[O-])[O-]

Description

(3E)-3-(Ethylimino)-7-methoxy-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol is a heterocyclic compound belonging to the benzotriazin family, characterized by a fused triazine ring system with a methoxy group at position 7 and an ethylimino substituent at position 2. Benzotriazin derivatives are notable for their applications in medicinal chemistry, particularly as enzyme inhibitors or hypoxia-selective cytotoxins .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

To contextualize the properties of (3E)-3-(Ethylimino)-7-methoxy-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol, a comparison with structurally related benzotriazin and quinazolin derivatives is provided below:

Table 1: Comparative Analysis of Key Benzotriazin Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Properties/Applications
(3E)-3-(Ethylimino)-7-methoxy-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol	7-OCH₃, 3-(CH₂CH₃)N=	C₁₀H₁₁N₃O₂	221.22	Hypothesized hypoxia-targeting activity (inferred)
Tirapazamine (1,2,4-Benzotriazin-3-amine 1,4-dioxide)	3-NH₂, 1,4-dioxide	C₇H₆N₄O₂	178.15	Hypoxic cytotoxin; used in cancer therapy
3-{5-Methyl-4-oxo-2-[1-(9H-purin-6-ylamino)-ethyl]-4H-quinazolin-3-yl}-benzamide	Quinazolin core with purine linkage	C₂₄H₂₂N₈O₂	454.49	Kinase inhibition; anticancer research
6-Methyl-2H-benzo[b][1,4]oxazin-3(4H)-one	Benzoxazinone core, 6-CH₃	C₉H₉NO₂	163.18	Antifungal/antibacterial activity

Key Observations :

Biological Activity :

• Tirapazamine’s 1,4-dioxide groups enable redox cycling in low-oxygen environments, a feature absent in the target compound, suggesting divergent mechanisms of action .
• Quinazolin derivatives (e.g., compound 142 ) often target kinases, whereas benzotriazins like the target compound may exhibit DNA-intercalating properties due to planar aromatic systems.

Synthetic Pathways: The synthesis of benzotriazin derivatives commonly involves condensation reactions (e.g., oxadiazole intermediates as in ). The target compound’s ethylimino group may derive from imine formation with ethylamine.

Research Findings and Implications

• Hypoxia Selectivity: The absence of 1,4-dioxide groups (cf. However, the methoxy group could enhance tumor tissue penetration .
• Enzyme Inhibition Potential: Analogous to quinazolin-based kinase inhibitors , the triazin core may interact with ATP-binding pockets, though steric effects from the ethylimino group could modulate selectivity.
• Antimicrobial Activity: Benzoxazinone derivatives ( ) exhibit antifungal properties, but the target compound’s triazin core may redirect activity toward prokaryotic topoisomerases.

Q & A

Basic Research Questions

Q. What synthetic routes are recommended for preparing (3E)-3-(Ethylimino)-7-methoxy-1-oxo-1λ⁵-benzotriazin-4(3H)-ol, and what parameters critically influence reaction yield?

• Methodology : Begin with a base-mediated condensation of 7-methoxy-1-oxo-1λ⁵-benzotriazin-4(3H)-ol derivatives with ethylamine under controlled pH (8–9) to form the ethylimino group. Critical parameters include temperature (optimal range: 60–80°C), solvent polarity (e.g., DMF or acetonitrile), and stoichiometric ratios of reactants to minimize byproducts like hydrolyzed intermediates .
• Validation : Monitor reaction progress via TLC or HPLC, and purify using column chromatography with silica gel and a gradient eluent system (e.g., hexane/ethyl acetate) .

Q. How can spectroscopic techniques confirm the structure and purity of this compound?

• NMR : Use $^1H$- and $^{13}C$-NMR to verify the ethylimino group (δ ~1.2–1.4 ppm for CH₃, δ ~3.3–3.5 ppm for CH₂-N) and methoxy substituent (δ ~3.8–4.0 ppm). The 1λ⁵-sulfur resonance in $^{33}S$-NMR (if available) confirms oxidation state .
• IR : Key peaks include C=O stretch (~1680 cm⁻¹) and N-H bending (~1550 cm⁻¹) for the triazinone core.
• MS : High-resolution ESI-MS should match the molecular formula (C₁₁H₁₂N₄O₂S) with <2 ppm error .

Advanced Research Questions

Q. How can contradictions in reported spectral data for 1λ⁵-benzotriazin-4(3H)-ol derivatives be resolved?

• Approach : Cross-reference experimental data with computational simulations (DFT for NMR chemical shifts) to validate assignments. For example, discrepancies in methoxy proton shifts may arise from solvent effects (e.g., DMSO vs. CDCl₃) or tautomerism .
• Case Study : Compare crystallographic data (e.g., C–N bond lengths) from related structures (e.g., 3-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoic acid) to identify systematic errors .

Q. How does the 1λ⁵-sulfur electronic configuration influence reactivity in nucleophilic substitutions?

• Mechanistic Insight : The sulfonyl group’s electron-withdrawing nature activates the triazinone ring for nucleophilic attack at the C3 position. Substituents like methoxy modulate reactivity: electron-donating groups reduce electrophilicity, requiring harsher conditions (e.g., NaH in THF) .
• Experimental Design : Kinetic studies under varying pH and nucleophile concentrations (e.g., amines, thiols) can quantify rate constants and propose transition-state models .

Q. What experimental approaches assess the environmental persistence of this compound in aqueous systems?

• Degradation Pathways : Conduct hydrolysis studies at pH 4, 7, and 10 (25–50°C) to identify breakdown products (e.g., via LC-MS). The ethylimino group is prone to hydrolysis, forming 7-methoxy-1-oxo-1λ⁵-benzotriazin-4(3H)-ol .
• Photostability : Expose solutions to UV light (254 nm) and monitor degradation using HPLC. Correlate half-lives with quantum yield calculations .